Cas no 2138337-36-5 (Benzoic acid, 3-fluoro-4-(hydroxymethyl)-2-methyl-)

• Product Name: Benzoic acid, 3-fluoro-4-(hydroxymethyl)-2-methyl-
• CAS No: 2138337-36-5
• MF: C₉H₉FO₃
• MW: 184.164366483688
• CID: 5261248
• Update Time: 2025-07-22

Benzoic acid, 3-fluoro-4-(hydroxymethyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-fluoro-4-(hydroxymethyl)-2-methyl-

• Inchi： 1S/C9H9FO3/c1-5-7(9(12)13)3-2-6(4-11)8(5)10/h2-3,11H,4H2,1H3,(H,12,13)
• InChI Key： WAIRBAHPTXNTIS-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(CO)C(F)=C1C

Additional information on Benzoic acid, 3-fluoro-4-(hydroxymethyl)-2-methyl-

Benzoic acid, 3-fluoro-4-(hydroxymethyl)-2-methyl- (CAS No. 2138337-36-5): A Comprehensive Overview

Benzoic acid, 3-fluoro-4-(hydroxymethyl)-2-methyl-, identified by its CAS number 2138337-36-5, is a fluorinated aromatic compound with significant potential in the field of pharmaceuticals and agrochemicals. This compound belongs to the class of substituted benzoic acids, which have been extensively studied due to their diverse biological activities and industrial applications.

The structural features of Benzoic acid, 3-fluoro-4-(hydroxymethyl)-2-methyl- include a fluorine atom at the 3-position, a hydroxymethyl group at the 4-position, and a methyl group at the 2-position. These substituents contribute to its unique chemical properties and reactivity, making it a valuable intermediate in organic synthesis. The presence of the fluorine atom enhances its lipophilicity and metabolic stability, which are crucial factors in drug design.

In recent years, there has been growing interest in fluorinated benzoic acids due to their role as key intermediates in the synthesis of active pharmaceutical ingredients (APIs). The compound’s ability to undergo various chemical transformations makes it a versatile building block for developing new drugs. For instance, it can be used to synthesize fluoroaromatic compounds that exhibit enhanced pharmacokinetic profiles and improved therapeutic efficacy.

One of the most compelling aspects of Benzoic acid, 3-fluoro-4-(hydroxymethyl)-2-methyl- is its potential application in the development of novel agrochemicals. Fluorinated benzoic acids have shown promise as herbicides and fungicides due to their ability to interact with biological targets in pests and weeds. The hydroxymethyl group at the 4-position allows for further functionalization, enabling the design of compounds with specific modes of action.

Recent research has highlighted the compound’s role in medicinal chemistry. Studies have demonstrated that derivatives of Benzoic acid, 3-fluoro-4-(hydroxymethyl)-2-methyl- can serve as scaffolds for developing drugs targeting various diseases. For example, researchers have explored its potential as an anti-inflammatory agent by modifying its structure to enhance binding affinity to inflammatory pathways. Additionally, its fluorinated core has been investigated for its antiviral properties, showing promise in combating emerging viral infections.

The synthesis of Benzoic acid, 3-fluoro-4-(hydroxymethyl)-2-methyl- involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, are often employed to achieve high yields and purity. These synthetic strategies are critical for producing pharmaceutical-grade material that meets stringent regulatory requirements.

The pharmacological properties of this compound have been extensively studied in preclinical models. Preliminary findings suggest that it exhibits moderate solubility in water and lipids, which is favorable for drug formulation. Its metabolic stability also contributes to prolonged half-life, allowing for less frequent dosing. These characteristics make it an attractive candidate for further development into therapeutic agents.

In conclusion, Benzoic acid, 3-fluoro-4-(hydroxymethyl)-2-methyl- (CAS No. 2138337-36-5) is a multifaceted compound with significant applications in pharmaceuticals and agrochemicals. Its unique structural features and biological activities position it as a valuable intermediate for drug development. Ongoing research continues to uncover new possibilities for this compound, reinforcing its importance in modern chemistry and medicine.